Imidazo[1,2-a]pyridine,8-fluoro-3-[4-fluoro-3-[(1-methyl-1h-1,2,3-triazol-4-yl)methoxy]phenyl]-7-(trifluoromethyl)-

• Molecular Formula: C18H12F5N5O
• Molecular Weight: 409.3 g/mol
• IUPAC Name: 8-fluoro-3-[4-fluoro-3-[(1-methyltriazol-4-yl)methoxy]phenyl]-7-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C18H12F5N5O/c1-27-8-11(25-26-27)9-29-15-6-10(2-3-13(15)19)14-7-24-17-16(20)12(18(21,22)23)4-5-28(14)17/h2-8H,9H2,1H3
• InChI Key: JTUWYFDQTKIEFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)COC2=C(C=CC(=C2)C3=CN=C4N3C=CC(=C4F)C(F)(F)F)F

Description

Imidazo[1,2-a]pyridine,8-fluoro-3-[4-fluoro-3-[(1-methyl-1h-1,2,3-triazol-4-yl)methoxy]phenyl]-7-(trifluoromethyl)- is a useful research compound. Its molecular formula is C18H12F5N5O and its molecular weight is 409.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-Fluoro-7-trifluoromethylimidazo[1,2-α]pyridine was coupled to 4-(5-bromo-2-fluorophenoxymethyl)-1-methyl-1H-[1,2,3]triazole as described in Example 6 to give 8-fluoro-3-[4-fluoro-3-(1-methyl-1H-[1,2,3]triazol-4-ylmethoxy)phenyl]-7-trifluoromethylimidazo[1,2-α]pyridine as an off-white solid: δH (400 MHz, d6-DMSO) 4.07 (3H, s), 5.53 (2H, s), 7.14 (1H, dd, J 7 and 7), 7.29-7.31 (1H, m), 7.44 (1H, dd, J 11 and 8), 7.73 (1H, dd, J 8 and 2), 8.06 (1H, s), 8.23 (1H, s), 8.62 (1H, d, J 7); m/z (ES+) 410 [MH+].